Cas no 102158-55-4 (dimethyl2-(4-methyl-1,3-thiazol-2-yl)ethylamine)

• Product Name: dimethyl2-(4-methyl-1,3-thiazol-2-yl)ethylamine
• CAS No: 102158-55-4
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 4568186
• PubChem ID: 71756102
• Update Time: 2025-06-12

dimethyl2-(4-methyl-1,3-thiazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleethanamine, N,N,4-trimethyl-
• dimethyl[2-(4-methyl-1,3-thiazol-2-yl)ethyl]amine
• dimethyl2-(4-methyl-1,3-thiazol-2-yl)ethylamine

• Inchi： 1S/C8H14N2S/c1-7-6-11-8(9-7)4-5-10(2)3/h6H,4-5H2,1-3H3
• InChI Key： ISKNHMRVLAAFLH-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CCN(C)C

Computed Properties

• Exact Mass: 170.08777g/mol
• Monoisotopic Mass: 170.08777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 170.28g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 44.4Ų

Additional information on dimethyl2-(4-methyl-1,3-thiazol-2-yl)ethylamine

Dimethyl 2-(4-methyl-1,3-thiazol-2-yl)ethylamine (CAS No. 102158-55-4): A Comprehensive Overview

Dimethyl 2-(4-methyl-1,3-thiazol-2-yl)ethylamine, identified by its CAS number 102158-55-4, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring and specific substituents, contribute to its unique chemical properties and biological interactions.

The thiazole core in Dimethyl 2-(4-methyl-1,3-thiazol-2-yl)ethylamine is a key structural motif that has been extensively studied for its pharmacological effects. Thiazole derivatives are widely recognized for their role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The addition of the 4-methyl-1,3-thiazol-2-yl group and the dimethylamino side chain further modulates the pharmacokinetic and pharmacodynamic properties of the compound, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel thiazole-based compounds due to their potential to address unmet medical needs. Research studies have demonstrated that modifications in the structure of thiazole derivatives can lead to enhanced biological activity and improved drug-like properties. For instance, studies have shown that compounds with similar structural motifs to Dimethyl 2-(4-methyl-1,3-thiazol-2-yl)ethylamine exhibit significant inhibitory effects on certain enzymes and receptors involved in disease pathways.

The synthesis of Dimethyl 2-(4-methyl-1,3-thiazol-2-yl)ethylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the thiazole ring followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired molecular structure.

The biological activity of Dimethyl 2-(4-methyl-1,3-thiazol-2-yl)ethylamine has been a focus of numerous research endeavors. Preliminary studies suggest that this compound may interact with specific targets in biological systems, leading to potential therapeutic effects. For example, it has been observed that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways makes it a candidate for treating inflammatory diseases.

The pharmacokinetic profile of Dimethyl 2-(4-methyl-1,3-thiazol-2-yl)ethylamine is another critical aspect that has been explored. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its efficacy and safety. Research indicates that this compound may exhibit favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a drug candidate.

In conclusion, Dimethyl 2-(4-methyl-1,3-thiazol-2-yl)ethylamine (CAS No. 102158-55-4) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable compound for further investigation into potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound holds significant promise for addressing various medical conditions.